Cas no 53207-52-6 ( )
structure
Product Name:
CAS No:53207-52-6
MF:C12H15NO
MW:189.253603219986
CID:938102
PubChem ID:99218
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,3,3-trimethyl-2H-quinolin-4-one
- 2,3-Dihydro-1,3,3-trimethylquinolin-4(1H)-one
- 1,2,3,4-Tetrahydro-1,3,3-trimethyl-4-quinolinone
- 1,3,3-trimethyl-2,3-dihydro-1H-quinolin-4-one
- 1,3,3-Trimethyl-2,3-dihydro-4(1H)-quinolinone
- 4-Quinolinone, 1,2,3,4-tetrahydro-1,3,3-trimethyl-
- AC1L40QR
- AC1Q6JE9
- BRN 1453399
- KST-1B5095
- NSC201324
- 4(1H)-Quinolinone, 2,3-dihydro-1,3,3-trimethyl-
- NSC-201324
- DTXSID90201286
- NSC 201324
- 5-21-08-00135 (Beilstein Handbook Reference)
- DB-302245
- 53207-52-6
- 4(1H)-Quinolinone,3-dihydro-1,3,3-trimethyl-
- WJ4P65ZVW9
-
-
- Inchi: 1S/C12H15NO/c1-12(2)8-13(3)10-7-5-4-6-9(10)11(12)14/h4-7H,8H2,1-3H3
- InChI Key: CDRRBVFIMBIPIT-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N(C)CC1(C)C
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 293.6°C at 760 mmHg
- Flash Point: 106.3°C
- Refractive Index: 1.528
- PSA: 20.31
- LogP: 2.41030
Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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